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Compound of Interest

Compound Name: Dibromododecane

Cat. No.: B8593686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,12-Dibromododecane is a linear alkyl halide with the chemical formula C₁₂H₂₄Br₂.[1][2] It is

characterized by a twelve-carbon aliphatic chain with bromine atoms attached to the terminal

carbons.[3] This bifunctional molecule serves as a valuable intermediate in various organic

syntheses and is utilized in the preparation of compounds such as tboc-protected ionenes.[4][5]

A thorough understanding of its physical and chemical properties is essential for its proper

handling, storage, and application in research and development.

Physical Appearance
At room temperature, 1,12-dibromododecane can exist as either a liquid or a solid, a

characteristic attributed to its melting point range which is close to ambient temperatures.[1][3]

When in a solid state, it typically presents as an off-white to pale brown crystalline solid.[3][4][6]

It can also appear as a white to cream or beige solid in various forms such as crystals, powder,

or crystalline powder.[7][8] In its liquid form, it is generally a clear, colorless to pale yellow and

slightly viscous liquid.[1] The compound is described as odorless.[8]

Quantitative Physicochemical Data
The key physical and chemical properties of 1,12-dibromododecane are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₂H₂₄Br₂[1][2][4][7][8][9][10]

Molecular Weight 328.13 g/mol [4][5][9][10]

CAS Number 3344-70-5[1][4]

Appearance
White to pale yellow or brown crystalline solid or

colorless liquid[1][2][3][7]

Melting Point 36 - 43 °C[3][4][6][7]

Boiling Point
335 °C @ 760 mmHg[1] 215 °C @ 15 mmHg[3]

[4]

Density ~1.27 - 1.3 g/cm³[1]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility
Insoluble in water; soluble in organic solvents[1]

[2][3]

Solubility Profile
The solubility of 1,12-dibromododecane is dictated by its molecular structure. The long,

nonpolar twelve-carbon chain makes the molecule hydrophobic, resulting in its insolubility in

polar solvents like water.[1][3] However, it exhibits good solubility in a range of non-polar

organic solvents, including hexane, toluene, chloroform, ethanol, ether, and hot methanol.[1][2]

[3][4] This "like dissolves like" behavior is a critical consideration for its use in chemical

reactions and purification processes.

Visualizations
Logical Relationship: Temperature and Physical State
The following diagram illustrates the dependence of the physical state of 1,12-

dibromododecane on the ambient temperature, based on its reported melting point.
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Caption: State of 1,12-dibromododecane vs. Temperature.

Experimental Workflow: Physical Property
Characterization
This diagram outlines a general workflow for the experimental determination of the key physical

properties of a chemical compound like 1,12-dibromododecane.

Obtain Pure Sample
of 1,12-Dibromododecane

Visual Inspection
(Color, Form, Odor)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Distillation)

Density Measurement
(Pycnometer)

Solubility Testing
(Water & Organic Solvents)

Data Compilation
& Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8593686?utm_src=pdf-body-img
https://www.benchchem.com/product/b8593686?utm_src=pdf-body
https://www.benchchem.com/product/b8593686?utm_src=pdf-body
https://www.benchchem.com/product/b8593686?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8593686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Physical Property Analysis.

Experimental Protocol Example
Determination of Melting Point Range (Capillary Method)
This section provides a generalized methodology for determining the melting point of 1,12-

dibromododecane, a critical parameter for verifying its purity and identity.

Objective: To determine the melting point range of a solid sample of 1,12-dibromododecane.

Materials:

1,12-Dibromododecane sample (crystalline solid)

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Thomas-Hoover or digital equivalent)

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: If the 1,12-dibromododecane sample consists of large crystals, gently

grind it into a fine powder using a mortar and pestle. This ensures uniform packing and heat

transfer.

Capillary Tube Packing: Invert an open-ended capillary tube and tap it into the powdered

sample. A small amount of the sample will be forced into the open end.

Tap the sealed end of the capillary tube on a hard surface to pack the sample down. Repeat

until the sample column is approximately 2-3 mm high.

Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer or temperature sensor is correctly positioned.

Heating and Observation:
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Set the apparatus to heat at a rapid rate initially to approach the expected melting point

(literature value: 36-43 °C).

When the temperature is approximately 10-15 °C below the expected melting point,

reduce the heating rate to 1-2 °C per minute.

Carefully observe the sample through the magnifying lens.

Data Recording:

Record the temperature at which the first drop of liquid appears. This is the lower limit of

the melting range.

Continue heating slowly and record the temperature at which the entire sample has

completely melted into a clear liquid. This is the upper limit of the melting range.

Repeat: Perform at least two more measurements with fresh samples to ensure the

reproducibility of the results.

Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles and

gloves.

Handle 1,12-dibromododecane in a well-ventilated area or under a fume hood.

Allow the melting point apparatus to cool down completely before handling any components.

Stability and Handling
1,12-Dibromododecane is generally considered a stable compound under recommended

storage conditions.[3][4] It should be stored in a tightly sealed container in a dry, room-

temperature environment, protected from direct sunlight.[3] The compound is combustible and

should be kept away from ignition sources.[3][4] It is incompatible with strong oxidizing agents,

as they can lead to hazardous reactions.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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